Cas no 109741-38-0 (2H-1-Benzopyran-2-one,8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-7-methoxy-)

2H-1-Benzopyran-2-one, 8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-7-methoxy-, is a coumarin derivative characterized by its unique structural features, including a methoxy group at the 7-position and a prenyl side chain with a hydroxyl group at the 8-position. This compound exhibits potential biological activity due to its coumarin core, which is known for its role in photochemical and pharmacological applications. The presence of the hydroxy-methylbutenyl moiety enhances its solubility and reactivity, making it suitable for further synthetic modifications or studies in medicinal chemistry. Its well-defined structure allows for precise characterization and application in research involving enzyme inhibition or fluorescence-based assays.
2H-1-Benzopyran-2-one,8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-7-methoxy- structure
109741-38-0 structure
Product Name:2H-1-Benzopyran-2-one,8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-7-methoxy-
CAS No:109741-38-0
MF:C15H16O4
MW:260.285144805908
CID:170500
PubChem ID:15593213
Update Time:2025-06-08

2H-1-Benzopyran-2-one,8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-7-methoxy-
    • 8-[(1E)-3-Hydroxy-3-methyl-1-buten-1-yl]-7-methoxy-2H-chromen-2-o ne
    • MURRAOL
    • 7-ethoxy-3,7-dimethyl-2-octen-1-ol
    • 7-Ethoxygeraniol
    • [ "" ]
    • HY-N3231
    • FS-10127
    • 109741-38-0
    • 8-[(E)-3-hydroxy-3-methylbut-1-enyl]-7-methoxychromen-2-one
    • 2H-1-Benzopyran-2-one, 8-[(1E)-3-hydroxy-3-methyl-1-butenyl]-7-methoxy-; 8-[(1E)-3-Hydroxy-3-methyl-1-buten-1-yl]-7-methoxy-2H-1-benzopyran-2-one
    • AKOS040762076
    • starbld0000818
    • CS-0023672
    • F92834
    • DA-75814
    • 8-((E)-3-hydroxy-3-methylbut-1-enyl)-7-methoxychromen-2-one
    • Inchi: 1S/C15H16O4/c1-15(2,17)9-8-11-12(18-3)6-4-10-5-7-13(16)19-14(10)11/h4-9,17H,1-3H3/b9-8+
    • InChI Key: MDKAWXCQYALXRL-CMDGGOBGSA-N
    • SMILES: OC(C)(C)/C=C/C1C(=CC=C2C=CC(=O)OC=12)OC

Computed Properties

  • Exact Mass: 260.10500
  • Monoisotopic Mass: 260.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 466.9±45.0 °C at 760 mmHg
  • Flash Point: 176.7±22.2 °C
  • PSA: 59.67000
  • LogP: 2.58570
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2H-1-Benzopyran-2-one,8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-7-methoxy- Security Information

2H-1-Benzopyran-2-one,8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-7-methoxy- Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2H-1-Benzopyran-2-one,8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-7-methoxy- Production Method

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